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Compound of Interest

Compound Name: Metos

Cat. No.: B1671302

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling methanol, including operational and disposal plans, to build a
foundation of trust and value beyond the product itself. The following procedural, step-by-step
guidance directly answers specific operational questions regarding the safe handling of
methanol.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) is the first line of
defense against the hazards of methanol, which is toxic, flammable, and can be absorbed
through the skin.[1][2]

Recommended PPE for Handling Methanol
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Specifications and Use
PPE Category Type c
ases

Recommended materials:
Butyl rubber or nitrile rubber
provide good protection

) ) ) against methanol.[3] Always

Hand Protection Chemical-resistant gloves ) ]

inspect gloves for pinholes or
tears before use.[4] For
prolonged contact, consider

double-gloving.

ANSI Z87.1-compliant goggles
are required for all work with
_ ] methanol.[4] For tasks with a
Eye Protection Chemical splash goggles ) ) )
higher risk of splashing, a full
face shield should be worn

over the goggles.[3]

Alab coat, fully buttoned with
sleeves extending to the wrist,
] must be worn.[4] For larger
Body Protection Laboratory coat - )
quantities or splash risks, a
chemical-resistant apron or

suit is recommended.[2]

Shoes that fully cover the foot
are mandatory in any

Foot Protection Closed-toe shoes laboratory setting where
hazardous chemicals are
handled.[4]

Respiratory Protection Supplied-Air Respirator For situations with potential
exposure above the
permissible exposure limit
(PEL), a NIOSH-approved
supplied-air respirator is
necessary. Air-purifying
respirators with organic vapor

cartridges are not
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recommended due to their
short service life with

methanol.[3]

Exposure Limits for Methanol

Several organizations have established occupational exposure limits for methanol to protect

laboratory personnel. Adherence to these limits is crucial for ensuring a safe working

environment.

Organization

Exposure Limit Value

OSHA (Occupational Safety

and Health Administration)

Permissible Exposure Limit
(PEL) - 8-hour Time-Weighted 200 ppm
Average (TWA)

NIOSH (National Institute for

Recommended Exposure Limit

Occupational Safety and 200 ppm
(REL) - 10-hour TWA
Health)
ACGIH (American Conference o
) Threshold Limit Value (TLV) -
of Governmental Industrial 200 ppm
o 8-hour TWA
Hygienists)
Short-Term Exposure Limit
ACGIH 250 ppm

(STEL)

Operational and Disposal Plans

A systematic approach to handling and disposing of methanol is essential to minimize risks and

ensure compliance with safety regulations.

Standard Operating Procedure for Handling Methanol

o Preparation: Before handling methanol, ensure that the work area is well-ventilated,

preferably within a certified chemical fume hood.[4][5] All ignition sources should be

eliminated from the vicinity.[4]
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o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

» Dispensing: When transferring methanol, use grounded equipment to prevent static
discharge, which can ignite the flammable vapors.[2]

o Storage: Store methanol in a cool, dry, and well-ventilated area in a tightly closed, properly
labeled container.[4] It should be stored in a flammable liquids cabinet.[5]

e Spill Cleanup:

o Small Spills (<1 Liter): If trained, personnel can clean up small spills using a spill kit with
absorbent material.[3] Ensure proper PPE is worn during cleanup. The collected waste
should be double-bagged, labeled, and disposed of as hazardous waste.[3][4]

o Large Spills (>1 Liter): Evacuate the area immediately and notify emergency personnel.[3]

[4]
o First Aid:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[3]

o Eye Contact: Flush eyes with water for at least 15 minutes at an emergency eyewash
station.[4]

o Inhalation: Move the individual to fresh air.[3]

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[3]

Disposal Plan

Methanol and materials contaminated with it are considered hazardous waste and must be
disposed of accordingly.

o Waste Collection: Collect all methanol waste in a designated, labeled, and leak-proof
container.[6]
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Segregation: Do not mix methanol waste with other chemical waste streams unless
specifically instructed to do so by your institution's environmental health and safety (EHS)
office.

Labeling: Clearly label the waste container with "Hazardous Waste," the name "Methanol,"
and the associated hazards (Toxic, Flammable).

Storage: Store the waste container in a designated satellite accumulation area, away from
ignition sources.[1]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal company.[1] Never dispose of methanol
down the drain or in the regular trash.[7]

Experimental Protocols

Methanol is a versatile solvent and reagent used in numerous laboratory procedures. The
following are generalized methodologies for common applications.

Preparation of a Standard Methanol Solution

This protocol describes the preparation of a 1 Molar (M) methanol solution.

Calculate Required Volume: Determine the required volume of the final solution. For
example, to prepare 100 mL of a 1 M solution.

Determine Mass of Methanol: The molar mass of methanol (CHsOH) is approximately 32.04
g/mol . To prepare 100 mL (0.1 L) of a 1 M solution, you will need 0.1 moles of methanol,
which is 3.204 g.

Measure Methanol: In a chemical fume hood, carefully measure 3.204 g of methanol. Given
that methanol is a liquid, it is often more practical to measure by volume. The density of
methanol is approximately 0.792 g/mL. Therefore, the volume of methanol needed is 3.204 g
/0.792 g/mL = 4.05 mL.

Dissolve in Solvent: Add the measured methanol to a 100 mL volumetric flask.
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e Bring to Volume: Carefully add the desired solvent (e.g., deionized water) to the volumetric
flask until the bottom of the meniscus reaches the calibration mark.

e Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Label: Label the flask with the name of the solution (1 M Methanol), the date of preparation,
and your initials.

Use of Methanol as a Solvent in Chromatography

Methanol is frequently used as a mobile phase component in techniques like High-
Performance Liquid Chromatography (HPLC).

o Mobile Phase Preparation: Prepare the mobile phase by mixing HPLC-grade methanol with
other solvents (e.g., water, acetonitrile) in the desired ratio. For example, a common mobile
phase is 80:20 methanol:water.

o Degassing: Degas the mobile phase to remove dissolved gases, which can interfere with the
chromatography process. This can be done by sonication or vacuum filtration.

o System Equilibration: Flush the HPLC system with the prepared mobile phase until a stable
baseline is achieved on the detector.

o Sample Preparation: Dissolve the sample to be analyzed in a suitable solvent, which may be
the mobile phase itself.

« Injection and Analysis: Inject the prepared sample into the HPLC system and run the
analysis according to the established method parameters.

Visualizations
PPE Selection Workflow for Handling Methanol
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Select Body Protection: Is exposure above PEL
Lab Coat (minimum) or high vapor risk?

\{

Select Hand Protection:
Butyl or Nitrile Gloves

Select Eye Protection:
Chemical Splash Goggles

Use Supplied-Air Work in a certified

Respirator Chemical Fume Hood
Proceed with Task
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Caption: PPE selection workflow for handling methanol.

Methanol Disposal Pathway
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Caption: Logical flow for the safe disposal of methanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methanol]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-metos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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